Cas no 477600-73-0 (N-[(3R,4R)-1-benzyl-4-methyl-3-piperidyl]-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine)

• Product Name: N-[(3R,4R)-1-benzyl-4-methyl-3-piperidyl]-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• CAS No: 477600-73-0
• MF: C₂₀H₂₅N₅
• MW: 335.446003675461
• MDL: MFCD16877475
• CID: 841804
• PubChem ID: 49856703
• Update Time: 2025-04-19

N-[(3R,4R)-1-benzyl-4-methyl-3-piperidyl]-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-((3R,4R)-1-Benzyl-4-methylpiperidin-3-yl)-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• 1H-Pyrrolo[2,3-d]pyrimidin-4-amine, N-methyl-N-[(3R,4R)-4-methyl-1-(phenylmethyl)-3-piperidinyl]-
• 1H-Pyrrolo[2,3-d]pyrimidin-4-amine, N-methyl-N-[(3R,4R)-4-methyl-1-(phenylmethyl)-3-piperidiny...
• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, N-methyl-N-[(3R,4R)-4-methyl-1-(phenylmethyl)-3-piperidiny...
• Des-(N-oxopropanenitrile)-N-methylbenzyl CP-690550
• N-[(3R,4R)-1-benzyl-4-methylpiperidin-3-yl]-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• Tasocitinib Intermediate
• AK-77756
• CHEMBL2152298
• KB-257988
• SureCN1120769
• 7H-Pyrrolo[2,3-d]pyriMidin-4-aMine, N-Methyl-N-[(3R,4R)-4-Methyl-1-(phenylMethyl)-3-piperidinyl]-
• Tofacitinib Impurity 10
• N-((3R,4R)-1-benzyl-4-methylpiperidin-3-yl)-N-methyl-7H- pyrrolo[2,3-d]pyrimidin-4-amine
• UMWNXPTXDOVDFE-QAPCUYQASA-N
• 1H-Pyrrolo[2,3-d]pyr
• N-[(3R,4R)-1-benzyl-4-methyl-3-piperidyl]-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• (3R,4R)-(1-Benzyl-4-methyl-piperidin-3-yl)-methyl-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-amine
• 477600-73-0
• K35A6384QD
• BDBM50391994
• C20H25N5
• CUA60073
• PD119495
• Rel-N-((3R,4R)-1-benzyl-4-methylpiperidin-3-yl)-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• 7H-Pyrrolo(2,3-d)pyrimidin-4-amine, N-methyl-N-((3R,4R)-4-methyl-1-(phenylmethyl)-3-piperidinyl)-
• AKOS016013744
• N-((3R,4R)-1-Benzyl-4-methylpiperidin-3-yl)-N-methyl-7H-pyrrolo(2,3-d)pyrimidin-4-amine
• UNII-K35A6384QD
• N-((3R,4R)-1-Benzyl-4-methylpiperidine-3-yl)-N-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-amine;
• SCHEMBL1120769
• [(3R,4R)-1-benzyl-4-methyl-piperidin-3-yl]-methyl-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-amine
• Tofacitinib Citrate Impurity
• 1206825-40-2
• 1H-Pyrrolo[2,3-d]pyrimidin-4-amine,N-methyl-N-[(3R,4R)-4-methyl-1-(phenylmethyl)-3-piperidinyl]-
• Tofacitinib des-(N-oxopropanenitrile)-N-methylbenzyl
• C75274
• AC-29725
• DS-17205
• DTXSID30678791
• MFCD16877475
• (3R,4R)-(1-benzyl-4-methyl-piperidin-3yl)-methyl-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amine

• MDL： MFCD16877475
• Inchi： 1S/C20H25N5/c1-15-9-11-25(12-16-6-4-3-5-7-16)13-18(15)24(2)20-17-8-10-21-19(17)22-14-23-20/h3-8,10,14-15,18H,9,11-13H2,1-2H3,(H,21,22,23)/t15-,18+/m1/s1
• InChI Key： UMWNXPTXDOVDFE-QAPCUYQASA-N
• SMILES： N1(CC2C=CC=CC=2)CC[C@@H](C)[C@H](C1)N(C)C1C2C=CNC=2N=CN=1

Computed Properties

• Exact Mass: 335.21099582g/mol
• Monoisotopic Mass: 335.21099582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48
• XLogP3: 3.6

Experimental Properties

• Density: 1.205±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 67-69 ºC
• Solubility: Insuluble (7.4E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines